molecular formula C8H10N4O2S B8341637 4-(4-Nitrobenzyl)-3-thiosemicarbazide

4-(4-Nitrobenzyl)-3-thiosemicarbazide

Cat. No. B8341637
M. Wt: 226.26 g/mol
InChI Key: QLKRCQGJGZGLML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Nitrobenzyl)-3-thiosemicarbazide is a useful research compound. Its molecular formula is C8H10N4O2S and its molecular weight is 226.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Nitrobenzyl)-3-thiosemicarbazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Nitrobenzyl)-3-thiosemicarbazide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Nitrobenzyl)-3-thiosemicarbazide

Molecular Formula

C8H10N4O2S

Molecular Weight

226.26 g/mol

IUPAC Name

1-amino-3-[(4-nitrophenyl)methyl]thiourea

InChI

InChI=1S/C8H10N4O2S/c9-11-8(15)10-5-6-1-3-7(4-2-6)12(13)14/h1-4H,5,9H2,(H2,10,11,15)

InChI Key

QLKRCQGJGZGLML-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNC(=S)NN)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 187 g (772 mmole) of methyl N-(4-nitrobenzyl)dithiocarbamate and 450 ml of hydrazine hydrate in 1400 ml of absolute ethanol was stirred mechanically and heated to reflux. Precipitation began by the time the internal temperature reached about 40° C. After 2 hours at reflux, the mixture was cooled and allowed to stand at room temperature. The solid was collected on a filter, washed with ethanol, and dried to give 105 g (60%) of light yellow crystals, mp 196°-198° C. satisfactory purity by TLC in 95:5:0.5 CH2Cl2 --MeOH-concd NH4OH; mass spectrum (FAB) m/e 227 (M+1)+.
Quantity
187 g
Type
reactant
Reaction Step One
Quantity
450 mL
Type
reactant
Reaction Step One
Quantity
1400 mL
Type
solvent
Reaction Step One
[Compound]
Name
MeOH-concd NH4OH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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